Cas no 152120-62-2 (Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate)
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate is a specialized carbamate derivative featuring a pyrazole moiety, which enhances its reactivity and utility in synthetic chemistry. This compound is particularly valued for its role as a versatile intermediate in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. The imino and carbamate functional groups contribute to its ability to participate in nucleophilic reactions, while the benzyl group offers stability and ease of derivatization. Its structural features make it suitable for applications in medicinal chemistry, where it can serve as a precursor for biologically active molecules. The product is typically handled under controlled conditions due to its sensitivity to moisture and reactive environments.
152120-62-2 structure
Product Name:Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate
CAS No:152120-62-2
MF:C12H12N4O2
MW:244.24928188324
MDL:MFCD00274657
CID:99354
PubChem ID:172088938
Update Time:2025-06-06
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (imino(1H-pyrazol-1-yl)methyl)carbamate
- N-(Carbobenzoxy)-1H-pyrazole-1-carboxamidine
- N-Benzyloxycarbonyl-1H-pyrazole-1-carboxamidine
- 1-(N-Cbz-amidino)pyrazole
- BENZYL IMINO(1H-PYRAZOL-1-YL)METHYLCARBAMATE
- Carbamic acid,N-(imino-1H-pyrazol-1-ylmethyl)-, phenylmethyl ester
- N-(Benzyloxycarbonyl)-1H-pyrazole-1-carboxamidine
- N-Z-1H-PYRAZOLE-1-CARBOXAMIDINE
- 1-[N-(Carbobenzoxy)amidino]pyrazole
- N-Cbz-1H-pyrazole-1-carboxamidine
- N-Cbz-pyrazole-1-carboxaMidine
- Benzyl (imino(1H-pyrazol-1-yl)
- Benzyl N-[imino(1-pyrazolyl)methyl]carbamate, Z-1H-pyrazole-1-carboxamidine
- N-Cbz-1H-pyrazole-1-carboxamidine, 98%
- N-Benzyloxycarbonyl-1H-pyrazole-1-carboxaMidine, 98+%
- N-(Carbobenzoxy)-1H-pyrazole-1-carboxamidine≥ 98%(GC)
- RL01944
- ST51016183
- N-(iminopyrazolylmethyl)(phenylmethoxy)carboxamide
- Benzyl (NZ)-N-[amino(pyrazol-1-yl)methylidene]carbamate
- benzyl N-[amino(pyrazol-1-yl)methylidene]carbamate
- N-(benzyloxy-carbonyl)-1H-pyrazole-1-carboxamidine
- 152120-62-2
- SY019085
- N-(benzyloxycarbonyl)-1H-pyrazol-1-carboxamidine
- BXUMISWXFKCEIA-UHFFFAOYSA-N
- Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate
-
- MDL： MFCD00274657
- Inchi： 1S/C12H12N4O2/c13-11(16-8-4-7-14-16)15-12(17)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H2,13,15,17)
- InChI Key： BXUMISWXFKCEIA-UHFFFAOYSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)NC(=N)N1C=CC=N1
Computed Properties
- Exact Mass: 244.09600
- Monoisotopic Mass: 244.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.1
- Topological Polar Surface Area: 82.5
Experimental Properties
- Color/Form: White crystals
- Density: 1.28
- Melting Point: 109.0 to 113.0 deg-C
- PSA: 80.00000
- LogP: 2.08300
- Solubility: Not determined
- pka: 8.94±0.46(Predicted)
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,2-8°C
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A178404-1g |
Benzyl (imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 98% | 1g |
$22.0 | 2025-02-21 | |
| Ambeed | A178404-5g |
Benzyl (imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 98% | 5g |
$45.0 | 2025-02-21 | |
| Ambeed | A178404-10g |
Benzyl (imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 98% | 10g |
$55.0 | 2025-02-21 | |
| Ambeed | A178404-25g |
Benzyl (imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 98% | 25g |
$136.0 | 2025-02-21 | |
| Ambeed | A178404-100g |
Benzyl (imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 98% | 100g |
$342.0 | 2025-02-21 | |
| Chemenu | CM120434-100g |
N-Cbz-pyrazole-1-carboxamidine |
152120-62-2 | 97% | 100g |
$265 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GO152-20g |
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 98% | 20g |
757.0CNY | 2021-08-06 | |
| TRC | B130223-50mg |
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130223-100mg |
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130223-500mg |
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate |
152120-62-2 | 500mg |
$ 87.00 | 2023-04-19 |
Benzyl (Imino(1H-pyrazol-1-yl)methyl)carbamate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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